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Compound of Interest

Compound Name: 4-Methyl-3-nitroquinoline

Cat. No.: B1313941 Get Quote

Disclaimer: This document provides immediate safety and logistical information for handling 4-
Methyl-3-nitroquinoline based on available data. A complete Safety Data Sheet (SDS) for this

specific compound was not available at the time of writing. The information herein is

supplemented with data from structurally similar compounds, such as other nitroquinoline

derivatives and nitroaromatic compounds. It is imperative to treat 4-Methyl-3-nitroquinoline as

a hazardous substance and to handle it with extreme caution. Always consult with your

institution's Environmental Health and Safety (EHS) department for guidance specific to your

location and facilities.

Hazard Summary and Immediate Precautions
4-Methyl-3-nitroquinoline is classified as a harmful and irritant compound. Based on the

available hazard statements, this chemical poses significant health risks upon exposure.

Primary Hazards:

Harmful in contact with skin.[1]

Harmful if inhaled.[1]

May cause respiratory irritation.[1]

Harmful if swallowed.[1]

Causes skin irritation.[1]
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Causes serious eye irritation.[1]

Due to its structural similarity to other nitroquinoline compounds, there is a potential for this

chemical to be a mutagen or carcinogen. Therefore, it is crucial to minimize all routes of

exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 4-Methyl-3-
nitroquinoline. The following PPE is required to minimize exposure risks.
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Protection Type Specific Equipment Standard/Rationale

Eye and Face
Chemical splash goggles and

a face shield.

Goggles protect against

splashes, and a face shield

provides an additional layer of

protection for the entire face.

Must meet OSHA 29 CFR

1910.133 or EN 166

standards.

Hand

Double gloving with chemical-

resistant gloves (e.g., nitrile or

neoprene).

No single glove material

protects against all chemicals.

Double gloving provides an

extra barrier. Gloves should be

inspected before use and

changed immediately upon

contamination. Must meet EN

374 standard.

Body
Chemical-resistant laboratory

coat.

A fully buttoned lab coat

protects the skin from

accidental spills.

Respiratory
Use in a certified chemical

fume hood.

All handling of this compound

should be conducted within a

properly functioning chemical

fume hood to minimize

inhalation of dust or vapors.

Feet
Closed-toed, chemical-

resistant shoes.

Shoes must cover the entire

foot to prevent injury from spills

or falling objects.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for minimizing risk.

Preparation and Pre-Handling:
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Familiarization: Before beginning any work, thoroughly review this safety guide and any

available safety information for similar compounds.

Engineering Controls: Verify that the chemical fume hood is certified and functioning

correctly.

PPE Availability: Ensure all necessary PPE is available and in good condition.

Emergency Equipment: Locate the nearest emergency eyewash station, safety shower, and

fire extinguisher.

Spill Kit: Have a chemical spill kit readily accessible.

Handling the Compound:

Work Area: Always conduct all manipulations of 4-Methyl-3-nitroquinoline within the sash

of a chemical fume hood.

Weighing: When weighing the solid compound, do so in a closed container or on weighing

paper within the fume hood to prevent the dispersal of dust.

Transfers: Use appropriate tools (e.g., spatulas, powder funnels) to avoid direct contact

when transferring the chemical.

Container Management: Keep containers of the chemical tightly closed when not in use to

prevent the release of dust or vapors.

Post-Handling Procedures:

Decontamination: Thoroughly clean the work area at the end of the procedure.

Decontaminate any equipment that has come into contact with the chemical.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Emergency and Spill Procedures
Immediate and appropriate action is critical in the event of a spill or exposure.
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Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove all contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill Cleanup: For any spill, the first step is to alert others in the vicinity and evacuate the

immediate area if necessary.

Small Spills (less than 1 gram):

Ensure proper PPE is worn.

Gently cover the spill with an absorbent material (e.g., vermiculite, sand, or a spill pillow)

to avoid raising dust.

Carefully scoop the absorbed material into a labeled hazardous waste container.

Wipe the spill area with a damp cloth, and place the cloth in the hazardous waste

container.

Decontaminate the area with a suitable cleaning agent.

Large Spills (more than 1 gram):

Evacuate the laboratory and close the doors.

Alert your institution's EHS department or emergency response team immediately.

Do not attempt to clean up a large spill without proper training and equipment.
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Disposal Plan
All waste containing 4-Methyl-3-nitroquinoline must be treated as hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect all solid 4-Methyl-3-nitroquinoline waste, including contaminated

consumables (e.g., gloves, weighing paper, pipette tips), in a clearly labeled, sealable

hazardous waste container. The label should include "Hazardous Waste" and the full

chemical name.

Liquid Waste: If 4-Methyl-3-nitroquinoline is in a solution, collect it in a dedicated, leak-

proof, and sealable liquid hazardous waste container. The container must be compatible with

the solvent used. Label the container with "Hazardous Waste" and list all components of the

solution with their approximate percentages.

Sharps: Any contaminated sharps should be placed in a designated sharps container for

hazardous waste.

Storage and Disposal:

Store all hazardous waste containers in a designated satellite accumulation area.

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor. Do not dispose of this

chemical down the drain or in the regular trash.[2]

Quantitative Data
The following table summarizes available physical and chemical data for 4-Methyl-3-
nitroquinoline.
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Property Value Source

CAS Number 79965-62-1 Apollo Scientific

Molecular Formula C₁₀H₈N₂O₂ ECHEMI

Molecular Weight 188.18 g/mol Apollo Scientific

Purity ≥95% Apollo Scientific

Boiling Point
328.255 °C at 760 mmHg

(calculated)
ECHEMI

Flash Point 152.323 °C (calculated) ECHEMI

Density 1.299 g/cm³ (calculated) ECHEMI

Experimental Protocols
While a specific, validated experimental protocol for the synthesis of 4-Methyl-3-
nitroquinoline was not found in the literature search, a general approach can be adapted from

the synthesis of similar nitroquinoline derivatives. The following is a proposed, non-validated

protocol that should be thoroughly evaluated and optimized by experienced chemists before

implementation.

Proposed Synthesis of 4-Methyl-3-nitroquinoline (Adapted from similar syntheses):

This proposed synthesis involves the nitration of 4-methylquinoline.

Materials:

4-methylquinoline

Concentrated sulfuric acid (H₂SO₄)

Fuming nitric acid (HNO₃)

Ice

Sodium bicarbonate (NaHCO₃) solution
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Appropriate solvents for extraction and purification (e.g., ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, cool concentrated sulfuric acid in an ice-salt bath.

Substrate Addition: Slowly add 4-methylquinoline to the cooled sulfuric acid while stirring,

maintaining a low temperature.

Nitrating Mixture: Prepare a nitrating mixture of fuming nitric acid and concentrated sulfuric

acid.

Nitration: Add the nitrating mixture dropwise to the stirred solution of 4-methylquinoline,

ensuring the temperature is maintained below 5°C.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at a low

temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, carefully pour the reaction mixture over crushed ice.

Neutralization: Neutralize the acidic solution by the slow addition of a saturated sodium

bicarbonate solution until the pH is neutral.

Extraction: Extract the product from the aqueous layer using a suitable organic solvent.

Purification: Dry the combined organic layers over an anhydrous salt (e.g., MgSO₄), filter,

and concentrate the filtrate under reduced pressure to obtain the crude product. Further

purification can be achieved by recrystallization or column chromatography.

Note: This is a generalized protocol and requires optimization. All steps must be performed in a

chemical fume hood with appropriate PPE.

Visualizations
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Workflow for Handling 4-Methyl-3-nitroquinoline
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Caption: A logical workflow for the safe handling and disposal of 4-Methyl-3-nitroquinoline.
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Emergency Response for Spills and Exposures

Personnel Exposure Spill
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Large
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Caption: Decision-making flowchart for emergency response to spills or exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1313941#personal-protective-equipment-for-
handling-4-methyl-3-nitroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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